Cas no 56586-58-4 (Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)-)

• Product Name: Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)-
• CAS No: 56586-58-4
• MF: C₁₁H₁₄N₅O₅P
• MW: 327.233122348785
• CID: 6969019
• PubChem ID: 53252892
• Update Time: 2025-08-13

Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 56586-58-4
• Cyclopenta[d]-1,3,2-dioxaphosphorin-7-ol,6-(6-amino-9H-purin-9-yl)hexahydro-2-hydroxy-,2-oxide,(4aR,6R,7S,7aR)-

• Inchi： 1S/C11H14N5O5P/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5-2-20-22(18,19)21-9(5)8(6)17/h3-6,8-9,17H,1-2H2,(H,18,19)(H2,12,13,14)/t5-,6-,8+,9-/m1/s1
• InChI Key： FLKVKCMYGPHDPQ-MTSNSDSCSA-N
• SMILES： P1(=O)(O)OC[C@H]2C[C@H]([C@@H]([C@@H]2O1)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 327.07325556Da
• Monoisotopic Mass: 327.07325556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 146Ų